![molecular formula C24H48N6O6 B6139868 1,3,5-tris[3-(diethylamino)-2-hydroxypropyl]-1,3,5-triazinane-2,4,6-trione](/img/structure/B6139868.png)
1,3,5-tris[3-(diethylamino)-2-hydroxypropyl]-1,3,5-triazinane-2,4,6-trione
Overview
Description
1,3,5-tris[3-(diethylamino)-2-hydroxypropyl]-1,3,5-triazinane-2,4,6-trione, also known as DETA/NO, is a nitric oxide (NO) donor compound. Nitric oxide is an important signaling molecule in the human body and plays a crucial role in various physiological processes. Due to its ability to release NO, DETA/NO has been extensively studied for its potential applications in scientific research.
Scientific Research Applications
Energized Synthesis and Explosives
- Liu Wei-xiao (2009) explored the synthesis of derivatives of 1,3,5-tris(2-hydroxyethyl)-1,3,5-triazinane-2,4,6-trione for use in melt-cast explosives, highlighting their low melting points and potential application in this field (Liu Wei-xiao, 2009).
Synthesis and Characterization
- Bayat and Hajighasemali (2017) synthesized and characterized derivatives of 1,3,5-tris((1/2H-tetrazol-5-yl)methyl)-1,3,5-triazinane-2,4,6-trione, noting their simple methodology, high yields, and thermal behavior (Bayat & Hajighasemali, 2017).
Chemical Synthesis
- Vázquez-Tato et al. (2011) conducted a study on the synthesis of triols with C3 symmetry by ring opening of tris(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione with nucleophiles, demonstrating its utility in producing tripodal triols in good yields (Vázquez-Tato et al., 2011).
Hydrogen Sulfide Scavenging
- Bakke and Buhaug (2004) investigated the reaction of 1,3,5-triethyl-1,3,5-triazinane with sodium hydrogen sulfide, highlighting its potential in hydrogen sulfide scavenging and examining the rates of reaction (Bakke & Buhaug, 2004).
Synthesis of Disubstituted Derivatives
- Chau, Malanda, and Milcent (1998) described the synthesis of 3,5-disubstituted 1-amino-1,3,5-triazine-2,4,6-triones from ethoxycarbonylhydrazones and isocyanates, offering insights into new methods for producing these derivatives (Chau, Malanda, & Milcent, 1998).
Ionic Liquids and Anion Receptors
- Seijas and Vázquez-Tato (2013) explored the tris-imidazolium salts of isocyanuric acid derivatives, providing a new line of research for anionic receptors and polycationic ionic liquids (Seijas & Vázquez-Tato, 2013).
properties
IUPAC Name |
1,3,5-tris[3-(diethylamino)-2-hydroxypropyl]-1,3,5-triazinane-2,4,6-trione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H48N6O6/c1-7-25(8-2)13-19(31)16-28-22(34)29(17-20(32)14-26(9-3)10-4)24(36)30(23(28)35)18-21(33)15-27(11-5)12-6/h19-21,31-33H,7-18H2,1-6H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHHQWJJTHGJSHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC(CN1C(=O)N(C(=O)N(C1=O)CC(CN(CC)CC)O)CC(CN(CC)CC)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H48N6O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
516.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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